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Compound of Interest

Compound Name: (S)-ATPO

Cat. No.: B143271

Despite a comprehensive search of scientific literature and chemical databases, the compound
designated as (S)-ATPO remains elusive. No public records, research articles, or patents
explicitly detail the discovery, history, or development of a molecule with this specific name.

This lack of information prevents the creation of the requested in-depth technical guide. The
core requirements—summarizing quantitative data, detailing experimental protocols, and
visualizing signaling pathways—cannot be fulfilled without foundational knowledge of the
compound in question.

It is possible that "(S)-ATPO" is a novel, yet-to-be-published compound, an internal codename
used within a research institution or company, or a typographical error in the provided topic.
The extensive search yielded numerous results for related but distinct molecules, primarily
Adenosine Triphosphate (ATP) and compounds targeting Thrombopoietin (TPO) or Thyroid
Peroxidase (TPO). However, no definitive link to "(S)-ATPO" could be established.

Potential Areas of Confusion:

e ATP Analogs: The scientific community has synthesized and studied a vast array of ATP
analogs for various research purposes, including their use in enzymatic synthesis and as
probes for studying ATP-dependent processes.[1] It is conceivable that (S)-ATPO is a
specific stereoisomer of a modified ATP molecule that is not widely known by this particular
acronym.
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o Thrombopoietin (TPO) Receptor Agonists: TPO is a critical cytokine that regulates
megakaryocyte and platelet production.[2][3] The development of TPO receptor agonists is
an active area of pharmaceutical research.[3] It is possible that (S)-ATPO refers to a small
molecule agonist of the TPO receptor, c-Mpl.

o Thyroid Peroxidase (TPO) Inhibitors: Thyroid peroxidase is a key enzyme in the synthesis of
thyroid hormones.[4] Inhibitors of TPO are used in the treatment of hyperthyroidism.[5] While
less likely, (S)-ATPO could potentially be an inhibitor of this enzyme.

Without further clarification on the chemical structure or biological target of "(S)-ATPO," it is
impossible to proceed with the requested in-depth technical guide. Researchers, scientists, and
drug development professionals seeking information on this topic are encouraged to verify the
nomenclature and provide additional context to enable a more fruitful investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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